Cas no 96400-38-3 (3-O-beta-D-Glucuronoside-Populnin)

• Product Name: 3-O-beta-D-Glucuronoside-Populnin
• CAS No: 96400-38-3
• MF: C₂₇H₂₈O₁₇
• MW: 624.501029968262
• CID: 2012013
• Update Time: 2025-04-21

3-O-beta-D-Glucuronoside-Populnin Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-Glucuronoside-Populnin

• Inchi： 1S/C27H28O17/c28-7-13-15(31)17(33)20(36)26(42-13)40-10-5-11(30)14-12(6-10)41-22(8-1-3-9(29)4-2-8)23(16(14)32)43-27-21(37)18(34)19(35)24(44-27)25(38)39/h1-6,13,15,17-21,24,26-31,33-37H,7H2,(H,38,39)
• InChI Key： GFZWQMNBKUJLDI-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C=C3OC(=C(C(C3=C(O)C=2)=O)OC2C(O)C(O)C(O)C(C(=O)O)O2)C2C=CC(O)=CC=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• XLogP3: -1.398

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glucuronides